Cas no 2134622-80-1 (Alkyne-O2Oc)

• Product Name: Alkyne-O2Oc
• CAS No: 2134622-80-1
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 6794325
• PubChem ID: 130431371
• Update Time: 2025-07-09

Alkyne-O2Oc Chemical and Physical Properties

Names and Identifiers

• 2134622-80-1
• SCHEMBL19358760
• Alkyne-O2Oc

• Inchi： 1S/C11H17NO5/c1-2-3-4-10(13)12-5-6-16-7-8-17-9-11(14)15/h1H,3-9H2,(H,12,13)(H,14,15)
• InChI Key： VAWTWEMDKMWABY-UHFFFAOYSA-N
• SMILES： O(CCOCC(=O)O)CCNC(CCC#C)=O

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.9Ų

Additional information on Alkyne-O2Oc

Alkyne-O2Oc: A Comprehensive Overview of CAS No. 2134622-80-1

Alkyne-O₂Oc, identified by the CAS registry number 2134622-80-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, classified as an alkyne derivative, has garnered attention due to its unique structural properties and potential applications in various industries. The name Alkyne-O₂Oc suggests the presence of an alkyne functional group (C≡C) and oxygen-containing substituents, which contribute to its reactivity and versatility.

The molecular structure of Alkyne-O₂Oc is characterized by a carbon-carbon triple bond, which is a defining feature of alkynes. This triple bond imparts high reactivity, making the compound amenable to a wide range of chemical transformations. Recent studies have highlighted the potential of such compounds in catalytic processes, particularly in the presence of transition metal catalysts, where they can serve as precursors for the synthesis of complex organic molecules.

One of the most notable aspects of Alkyne-O₂Oc is its role in modern synthetic chemistry. Researchers have explored its use in click chemistry reactions, where it can participate in cycloaddition reactions to form stable heterocyclic compounds. These reactions are not only efficient but also environmentally friendly, making them ideal for large-scale industrial applications.

In terms of applications, Alkyne-O₂Oc has found utility in the pharmaceutical industry as a building block for drug development. Its ability to form stable bonds with other functional groups makes it a valuable intermediate in the synthesis of bioactive compounds. Recent advancements in medicinal chemistry have demonstrated its potential in targeting specific enzymes and receptors, paving the way for novel therapeutic agents.

Beyond pharmaceuticals, Alkyne-O₂Oc has also been investigated for its role in materials science. Its incorporation into polymer systems has led to the development of advanced materials with enhanced mechanical and thermal properties. For instance, researchers have successfully synthesized polymers containing alkyne-derived units that exhibit improved durability and resistance to environmental factors.

The synthesis of Alkyne-O₂Oc typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of terminal alkynes using oxidizing agents such as ozone or potassium permanganate. Recent innovations in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

In conclusion, Alkyne-O₂Oc (CAS No. 2134622-80-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in contemporary research and industrial settings. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical landscape is expected to grow further.